4-{[(E)-(2-methoxynaphthalen-1-yl)methylidene]amino}-5-(4-methylphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione

• Molecular Formula: C21H18N4OS
• Molecular Weight: 374.5 g/mol
• IUPAC Name: 4-[(E)-(2-methoxynaphthalen-1-yl)methylideneamino]-3-(4-methylphenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C21H18N4OS/c1-14-7-9-16(10-8-14)20-23-24-21(27)25(20)22-13-18-17-6-4-3-5-15(17)11-12-19(18)26-2/h3-13H,1-2H3,(H,24,27)/b22-13+
• InChI Key: MOIXRBZBJLBDAD-LPYMAVHISA-N
• Isomeric SMILES: CC1=CC=C(C=C1)C2=NNC(=S)N2/N=C/C3=C(C=CC4=CC=CC=C43)OC
• Canonical SMILES: CC1=CC=C(C=C1)C2=NNC(=S)N2N=CC3=C(C=CC4=CC=CC=C43)OC

Description

• This compound is a member of the Schiff base family, also known as imines. Schiff bases contain an azomethine functional group (>C=N–) and are formed by the condensation reaction of a primary amine (NH₂) and a carbonyl compound (C=O), such as an aldehyde or a ketone .
• Its chemical formula is C₂₄H₂₂N₄O₂S , and its systematic name is quite a mouthful: 4-{[(E)-(2-methoxynaphthalen-1-yl)methylidene]amino}-5-(4-methylphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione .

Preparation Methods

• Unfortunately, specific synthetic routes and reaction conditions for this compound are not readily available in the literature. it’s likely that it can be synthesized through condensation reactions involving appropriate starting materials.
• Industrial production methods may involve modifications of existing synthetic routes or novel approaches, but detailed information is scarce.

Chemical Reactions Analysis

• The compound may undergo various reactions, including oxidation, reduction, and substitution. Common reagents and conditions would depend on the specific reaction type.
• Major products formed from these reactions could include derivatives of the triazole ring or variations of the side groups.

Scientific Research Applications

• In chemistry, this compound might serve as a building block for designing new ligands or catalysts due to its unique structure.
• In biology, it could be explored as a potential bioactive molecule, although further studies are needed.
• In medicine, its pharmacological properties remain unexplored, but its structural features suggest potential therapeutic applications.
• In industry, it might find use in materials science or as a precursor for other compounds.

Mechanism of Action

• Unfortunately, specific information on its mechanism of action is not readily available. Further research is necessary to understand how it exerts its effects.
• Molecular targets and pathways involved would require experimental investigation.

Comparison with Similar Compounds

• While I don’t have a direct list of similar compounds, its unique combination of aromatic rings, triazole, and thione moieties sets it apart.
• Researchers may compare it with other Schiff bases, triazoles, or thiones to highlight its distinct features.

Remember that this compound is relatively rare, and detailed data may be limited.